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Compound of Interest

Compound Name: N-(Benzyloxycarbonyl)-DL-alanine

Cat. No.: B554550

For researchers, scientists, and drug development professionals, the purity of starting materials
is a critical factor that can significantly impact experimental outcomes and the quality of final
products. N-Cbz-DL-alanine, a commonly used protected amino acid in peptide synthesis and
other organic reactions, is available from numerous commercial suppliers. This guide provides
a comparative overview of the stated purity of N-Cbz-DL-alanine from various suppliers and
offers detailed experimental protocols for in-house purity verification.

Supplier Purity Comparison

The following table summarizes the advertised purity of N-Cbz-DL-alanine from a selection of
commercial suppliers. It is important to note that this data is based on information available on
the suppliers' websites and that batch-to-batch variability can occur. For critical applications, it
is always recommended to perform an independent purity analysis.
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) Product ) Analysis
Supplier Stated Purity . CAS Number
Number Method Cited
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J&K Scientific 375166 98% 4132-86-9[1]
product page

HPLC,
TCI C0632 >99.0% Neutralization 4132-86-9[2]

titration

o Not specified on 1142-20-7 (L-
CymitQuimica 54-OR61272 97%

product page form)
Advent Not specified on 1142-20-7 (L-
o 92226-25 G 99%
Chemspeciality product page form)[3]
Advanced Not specified on 142855-80-9
T101172 95% o
ChemBlocks product page (derivative)[4]

Note: Some suppliers list the CAS number for the L-enantiomer (N-Cbz-L-alanine) even when
describing the DL-racemic mixture. Researchers should confirm the specific enantiomeric form
required for their application.

Experimental Protocols for Purity Verification

To ensure the quality and consistency of N-Cbz-DL-alanine used in research and development,
independent verification of its purity is crucial. The following are standard methods for the
analysis of N-Cbz-DL-alanine purity.

High-Performance Liquid Chromatography (HPLC)

Reversed-phase HPLC (RP-HPLC) is a powerful technique for assessing the purity of N-Chz-
protected amino acids by separating the main compound from any impurities.[5][6]

Instrumentation and Conditions:
 HPLC System: A standard HPLC system with a UV detector.

e Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 um patrticle size).[7]
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e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.[6][7]

» Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.[6]

o Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes.
e Flow Rate: 1.0 mL/min.

o Detection: UV absorbance at 220 nm or 254 nm.[6]

e Injection Volume: 10-20 pL.

Sample Preparation:

e Prepare a stock solution of N-Cbz-DL-alanine in a suitable solvent such as methanol or
acetonitrile at a concentration of 1 mg/mL.

« Filter the sample solution through a 0.45 um syringe filter before injection to remove any
particulate matter.[6]

Data Analysis:

The purity is determined by calculating the area percentage of the main peak relative to the
total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy is an essential tool for confirming the chemical structure and assessing
the purity of N-Cbz-DL-alanine. The presence of unexpected signals can indicate impurities.

Instrumentation and Conditions:
* NMR Spectrometer: 400 MHz or higher field strength spectrometer.[5]
e Solvent: Deuterated chloroform (CDCls) or deuterated dimethyl sulfoxide (DMSO-de).

o Sample Preparation: Dissolve 5-10 mg of the N-Cbz-DL-alanine sample in approximately 0.6
mL of the deuterated solvent in an NMR tube.[5][8]
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Data Analysis:

The *H NMR spectrum of pure N-Cbz-DL-alanine should exhibit characteristic peaks
corresponding to the protons of the alanine and the carbobenzyloxy protecting group.[9][10]
Integration of the peaks should be consistent with the number of protons in the molecule.
Impurities will present as additional peaks in the spectrum.

Melting Point Analysis

The melting point of a solid compound is a physical property that can be used as an indicator of
purity. A pure compound will have a sharp melting point range, while impurities will typically
cause a depression and broadening of the melting point range.[11]

Instrumentation and Procedure:
e Melting Point Apparatus: A calibrated melting point apparatus.

o Sample Preparation: A small amount of the crystalline N-Cbz-DL-alanine is packed into a
capillary tube.

e Procedure: The sample is heated slowly, and the temperature range over which the solid
melts is recorded.

Data Analysis:

The observed melting point range is compared to the literature value for pure N-Cbz-DL-
alanine (typically around 112-114 °C).[1] A broader and lower melting point range suggests the
presence of impurities.[11]

Experimental Workflow Diagram

The following diagram illustrates a logical workflow for the comprehensive purity analysis of a
commercial sample of N-Cbz-DL-alanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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